Cas no 34331-79-8 (Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester)
34331-79-8 structure
Product Name:Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester
CAS No:34331-79-8
MF:C17H32O5
MW:316.43298625946
CID:2665346
Update Time:2023-11-22
Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester Chemical and Physical Properties
Names and Identifiers
-
- Glycerin 1,3-dienanthate
- Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester
-
- Inchi： 1S/C17H32O5/c1-3-5-7-9-11-16(19)21-13-15(18)14-22-17(20)12-10-8-6-4-2/h15,18H,3-14H2,1-2H3
- InChI Key： FKRATGFVNWQUAC-UHFFFAOYSA-N
- SMILES： O(C(CCCCCC)=O)CC(COC(CCCCCC)=O)O
Computed Properties
- Exact Mass: 316.225
- Monoisotopic Mass: 316.225
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 16
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.8
Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H474950-25mg |
Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester |
34331-79-8 | 25mg |
$173.00 | 2023-05-18 | ||
| TRC | H474950-100mg |
Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester |
34331-79-8 | 100mg |
$ 800.00 | 2023-09-07 | ||
| TRC | H474950-250mg |
Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester |
34331-79-8 | 250mg |
$1378.00 | 2023-05-18 | ||
| TRC | G454420-10mg |
Glycerol, 1,3-Diheptanoate |
34331-79-8 | 10mg |
$ 173.00 | 2023-09-07 | ||
| TRC | G454420-50mg |
Glycerol, 1,3-Diheptanoate |
34331-79-8 | 50mg |
$ 775.00 | 2023-09-07 | ||
| TRC | G454420-100mg |
Glycerol, 1,3-Diheptanoate |
34331-79-8 | 100mg |
$ 1378.00 | 2023-09-07 |
Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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